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For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the Fumasol fogging procedure,

utilizing a hypochlorous acid (HOCl)-based solution for the effective control of airborne

pathogens. The information is intended for use in research laboratories and drug development

facilities to ensure effective disinfection and maintain aseptic conditions.

Introduction
Fumasol Fogger Liquid is a disinfectant solution with hypochlorous acid (HOCl) as its primary

active ingredient.[1] HOCl is a potent, broad-spectrum antimicrobial agent, effective against a

wide range of bacteria, viruses, and fungi.[1][2] Its mechanism of action involves the oxidation

of essential cellular components of pathogens, leading to their rapid inactivation.[1][3] Fogging,

the generation of a fine aerosol mist, is an efficient method for disinfecting large and complex

indoor spaces, ensuring that the disinfectant reaches surfaces that are often missed by manual

cleaning.[4][5]

Mechanism of Action
Hypochlorous acid is a powerful oxidizing agent that disrupts microbial cells through multiple

pathways. Unlike antibiotics that may target specific enzymes, HOCl's non-specific mode of

action makes the development of resistance less likely.[1]
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The key mechanisms include:

Disruption of Cell Membranes: HOCl oxidizes lipids and proteins in the cell membranes of

bacteria and the lipid envelopes of viruses, leading to a loss of integrity and subsequent cell

death or inactivation.[1][3][6]

Protein Denaturation: It alters the structure of viral proteins and bacterial enzymes by

oxidizing sulfhydryl groups, rendering them non-functional.[3][6]

Damage to Genetic Material: HOCl can penetrate microbial cells and damage their DNA and

RNA, preventing replication.[6][7]
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Mechanism of Hypochlorous Acid Action on Pathogens.

Quantitative Data on Efficacy
The effectiveness of hypochlorous acid fogging is dependent on several factors, including the

concentration of the solution, contact time, and the specific pathogen being targeted. The

following tables summarize efficacy data from various studies.

Table 1: Virucidal Efficacy of Hypochlorous Acid Fogging

Virus Target
HOCl
Concentration
(ppm)

Contact Time Log Reduction Reference

Avian Influenza

Virus (AIV)
50 3 minutes ≥ 3.2 [8][9]

Avian Influenza

Virus (AIV)
100 Immediate Undetectable [8][9]

Avian Influenza

Virus (AIV)
200 Immediate Undetectable [8][9]

SARS-CoV-2

(surrogate)
0.02 (20 ppb) 5-10 minutes ~99% reduction [10]

Norovirus 20 10 minutes
> 99.9%

reduction
[10]

Norovirus 200 1 minute
> 99.9%

reduction
[4]

Newcastle

Disease Virus
100 N/A (in vivo)

No clinical

signs/virus

isolation

[11]

Table 2: Bactericidal Efficacy of Hypochlorous Acid Fogging
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Bacteria Target
HOCl
Concentration
(ppm)

Contact Time Log Reduction Reference

Escherichia coli 300 60 seconds > 5 [2]

Salmonella

enterica
300 60 seconds > 5 [2]

Airborne Bacteria

(general)
N/A N/A 85% reduction [10]

Staphylococcus

aureus
N/A N/A

Strong

correlation with

chlorine amount

[12]

Enterococcus

faecalis
550 N/A

Effective

elimination
[5]

Experimental Protocols
The following protocols are synthesized from published studies and are intended to provide a

framework for the application of Fumasol (hypochlorous acid) fogging in a research setting.

Preparation and Pre-Fogging Checklist
Personnel Safety: All personnel must be trained on the safe handling of the fogging

equipment and the disinfectant solution. Personal Protective Equipment (PPE), including

gloves, safety glasses, and a respirator appropriate for chlorine vapors, should be worn

during preparation and fogging.

Area Sealing: The area to be disinfected should be sealed to prevent the fog from escaping.

This includes closing all doors, windows, and vents. Sensitive equipment should be covered

or removed from the area if not compatible with the disinfectant.

Solution Preparation: Prepare the Fumasol (hypochlorous acid) solution to the desired

concentration according to the manufacturer's instructions. The optimal pH for hypochlorous

acid efficacy is between 4 and 6.[3]
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Fogger Setup: Place the fogging device in a central location within the room to ensure even

distribution of the fog.[13] For larger or complex rooms, multiple foggers or a device with

multiple nozzles may be necessary.[13] The fogger should ideally produce an aerosol size of

less than 20 µm for prolonged suspension in the air.[4]

Fogging Procedure
Initiate Fogging: Start the fogger and immediately exit the room.

Contact Time: Allow the fog to remain in the sealed room for the predetermined contact time

necessary to achieve the desired level of disinfection (refer to efficacy tables).

Aeration: After the contact time has elapsed, ventilate the room thoroughly until the chlorine

odor has dissipated. This can be achieved by opening windows and doors or using an air

scrubbing system.
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Fumasol Fogging Procedure Workflow.

Post-Fogging Verification
To validate the efficacy of the fogging procedure, biological indicators or surface testing can be

employed.

Biological Indicators: Place biological indicators (e.g., strips inoculated with resistant

bacterial spores) in various locations throughout the room before fogging. After the
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procedure, collect and incubate the indicators according to the manufacturer's instructions to

confirm sterilization or disinfection.

Surface Swabbing: Use sterile swabs to sample surfaces before and after the fogging

procedure. The swabs can then be cultured to determine the reduction in microbial load.

Safety Considerations
Inhalation: While hypochlorous acid is naturally produced by the human immune system,

inhaling concentrated aerosols can cause respiratory irritation.[1] Always wear appropriate

respiratory protection when handling the concentrated solution and during the fogging

process.

Material Compatibility: Hypochlorous acid is less corrosive than sodium hypochlorite

(bleach), but it is still an oxidizing agent.[14] It is advisable to check the compatibility of the

solution with sensitive materials and electronic equipment.

Environmental Impact: Fumasol (hypochlorous acid) solutions are generally considered

environmentally friendly as they decompose into salt and water.

By following these application notes and protocols, researchers can effectively utilize Fumasol
fogging for the control of airborne pathogens, thereby enhancing the safety and integrity of their

research environments.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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